Cas no 161610-13-5 (2-Fluoro-4-hydroxy-3,4,5,6-tetrahydro-2h[3,4]bipyridinyl-1-carboxylic acid benzyl ester)

• Product Name: 2-Fluoro-4-hydroxy-3,4,5,6-tetrahydro-2h[3,4]bipyridinyl-1-carboxylic acid benzyl ester
• CAS No: 161610-13-5
• MF: C₁₈H₁₉FN₂O₃
• MW: 330.353468179703
• CID: 2189211
• PubChem ID: 12016071
• Update Time: 2025-06-09

2-Fluoro-4-hydroxy-3,4,5,6-tetrahydro-2h[3,4]bipyridinyl-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-hydroxy-3,4,5,6-tetrahydro-2h[3,4]bipyridinyl-1-carboxylic acid benzyl ester
• benzyl 4-(2-fluoropyridin-3-yl)-4-hydroxypiperidine-1-carboxylate
• 4-(2-Fluoro-3-pyridinyl)-4-hydroxy-1-piperidinecarboxylic acid phenylmethyl ester
• 2-Fluoro-4'-hydroxy-3',4',5',6'-tetrahydro-2'H[3,4']bipyridinyl-1'-carboxylic acid
• 2-Fluoro-4'-hydroxy-3',4',5',6'-tetrahydro-2'H[3,4']bipyridinyl-1'-carboxylic acid benzyl ester
• 1-Benzyloxycarbonyl-4-hydroxy-4-(2-fluoropyrid-3-yl)piperidine
• SCHEMBL8315488
• benzyl4-(2-fluoropyridin-3-yl)-4-hydroxypiperidine-1-carboxylate
• Benzyl 4-(2-fluoro-3-pyridinyl)-4-hydroxy-1-piperidinecarboxylate
• MQTSRBZFPZJVIG-UHFFFAOYSA-N
• 2-Fluoro-4/'-hydroxy-3/',4/',5/',6/'-tetrahydro-2/'H[3,4/']bipyridinyl-1/'-carboxylic acid
• 161610-13-5
• DTXSID80475873
• AKOS015941210

• MDL： MFCD08752660
• Inchi： 1S/C18H19FN2O3/c19-16-15(7-4-10-20-16)18(23)8-11-21(12-9-18)17(22)24-13-14-5-2-1-3-6-14/h1-7,10,23H,8-9,11-13H2
• InChI Key： MQTSRBZFPZJVIG-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)C1(CCN(C(=O)OCC2C=CC=CC=2)CC1)O

Computed Properties

• Exact Mass: 330.13797063g/mol
• Monoisotopic Mass: 330.13797063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 62.7Ų

Experimental Properties

• Density: 1.306

Additional information on 2-Fluoro-4-hydroxy-3,4,5,6-tetrahydro-2h[3,4]bipyridinyl-1-carboxylic acid benzyl ester

Professional Introduction to Compound with CAS No. 161610-13-5 and Product Name: 2-Fluoro-4-hydroxy-3,4,5,6-tetrahydro-2h[3,4]bipyridinyl-1-carboxylic acid benzyl ester

Compound with the CAS number 161610-13-5 and the product name 2-Fluoro-4-hydroxy-3,4,5,6-tetrahydro-2h[3,4]bipyridinyl-1-carboxylic acid benzyl ester represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The unique structural features of this compound, including its bipyridine core and functional groups such as hydroxyl and fluoro substituents, make it a promising candidate for further investigation in various therapeutic areas.

The bipyridine scaffold is a well-known motif in medicinal chemistry, often employed in the design of bioactive molecules due to its ability to form stable complexes with metal ions and biological targets. The presence of a fluoro group at the 2-position of the bipyridine ring introduces additional electronic properties that can influence the compound's binding affinity and metabolic stability. Furthermore, the hydroxyl group at the 4-position provides a site for further chemical modification, allowing for the development of derivatives with enhanced pharmacological properties.

The benzyl ester functionality at the 1-carboxylic acid position serves as a protecting group, which is commonly used in synthetic chemistry to prevent unwanted reactions while allowing for selective modifications elsewhere in the molecule. Once the protecting group is removed, the carboxylic acid can be further functionalized to explore new pharmacophores or improve drug-like properties such as solubility and bioavailability.

Recent studies have highlighted the importance of bipyridine-based compounds in the development of targeted therapies. For instance, derivatives of bipyridine have been investigated for their potential as kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The specific arrangement of substituents in 2-Fluoro-4-hydroxy-3,4,5,6-tetrahydro-2h[3,4]bipyridinyl-1-carboxylic acid benzyl ester may confer unique interactions with biological targets, making it an attractive candidate for further exploration.

In addition to its potential as an active pharmaceutical ingredient (API), this compound may also serve as a key intermediate in multi-step synthetic routes leading to more complex molecules. The versatility of its functional groups allows chemists to tailor its properties through various chemical transformations, enabling the rapid discovery of novel therapeutic agents.

The synthesis of 2-Fluoro-4-hydroxy-3,4,5,6-tetrahydro-2h[3,4]bipyridinyl-1-carboxylic acid benzyl ester involves a series of well-established organic reactions that highlight its accessibility despite its complex structure. The use of fluorinated precursors and careful control of reaction conditions are essential to achieving high yields and purity. Advances in synthetic methodologies have made it possible to construct such intricate molecules with increasing efficiency and precision.

From a computational chemistry perspective, the molecular modeling of this compound has revealed interesting insights into its binding mode and interactions with potential biological targets. The fluoro group has been shown to enhance binding affinity through halogen bonding interactions, while the hydroxyl group can form hydrogen bonds with polar residues in protein binding pockets. These interactions are critical for designing molecules with high selectivity and efficacy.

The pharmaceutical industry has been increasingly interested in fluorinated compounds due to their improved pharmacokinetic profiles. Fluorine atoms can modulate lipophilicity, metabolic stability, and cell membrane permeability, making fluorinated drugs more suitable for oral administration and longer half-lives. The presence of a fluoro substituent in 2-Fluoro-4-hydroxy-3,4,5,6-tetrahydro-2h[3,4]bipyridinyl-1-carboxylic acid benzyl ester suggests that it may exhibit these desirable properties.

Ongoing research is focused on exploring the therapeutic potential of this compound by evaluating its activity against various disease-related targets. Preclinical studies are being conducted to assess its efficacy and safety profiles in animal models. These studies will provide valuable data on dosing regimens and potential side effects before human trials can begin.

The development of new drugs is often hampered by challenges such as low bioavailability and rapid metabolism. However, 2 - Fluoro - 4 - hydroxy - 3 , 4 , 5 , 6 - tetrahydro - 2 h [ 3 , 4 ] bipyridinyl - 1 - carboxylic acid benzyl ester offers a promising solution through its unique structural features. By optimizing its molecular design, researchers aim to enhance its pharmacokinetic properties while maintaining or improving its biological activity.

In conclusion, 2 - Fluoro - 4 - hydroxy - 3 , 4 , 5 , 6 - tetrahydro - 2 h [ 3 , 4 ] bipyridinyl - 1 - carboxylic acid benzyl ester represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further investigation, offering hope for new treatments for various diseases.